Cas no 61645-36-1 ([1,2,4]Triazolo[4,3-a]quinoxalin-1(2H)-one, 2-(hydroxymethyl)-)

[1,2,4]Triazolo[4,3-a]quinoxalin-1(2H)-one, 2-(hydroxymethyl)- structure
61645-36-1 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoxalin-1(2H)-one, 2-(hydroxymethyl)-
CAS No:61645-36-1
MF:C10H8N4O2
MW:216.19612121582
CID:471518
PubChem ID:71393786
Update Time:2025-04-19

[1,2,4]Triazolo[4,3-a]quinoxalin-1(2H)-one, 2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[4,3-a]quinoxalin-1(2H)-one, 2-(hydroxymethyl)-
    • 2-(hydroxymethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1-one
    • 61645-36-1
    • DTXSID80815533
    • 2-(Hydroxymethyl)[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one
    • 2-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]quinoxalin-1(2H)-one
    • Inchi: 1S/C10H8N4O2/c15-6-13-10(16)14-8-4-2-1-3-7(8)11-5-9(14)12-13/h1-5,15H,6H2
    • InChI Key: FEZNQCMERXLGMM-UHFFFAOYSA-N
    • SMILES: O=C1N(CO)N=C2C=NC3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 216.06484
  • Monoisotopic Mass: 216.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 68.5
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